Cas no 876717-75-8 (N*1*-(3-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine)

N*1*-(3-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine structure
876717-75-8 structure
Product Name:N*1*-(3-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine
CAS No:876717-75-8
MF:C12H20N2O
MW:208.300003051758
CID:3081415
PubChem ID:6484248
Update Time:2025-07-26

N*1*-(3-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N*1*-(3-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine
    • N1-(3-Methoxybenzyl)-N1-methylpropane-1,3-diamine
    • N'-[(3-methoxyphenyl)methyl]-N'-methylpropane-1,3-diamine
    • N1-(3-Methoxy-benzyl)-N1-methyl-propane-1,3-diamine
    • (3-aminopropyl)[(3-methoxyphenyl)methyl]methylamine
    • 876717-75-8
    • SB78264
    • AKOS000123147
    • MDL: MFCD07643266
    • Inchi: 1S/C12H20N2O/c1-14(8-4-7-13)10-11-5-3-6-12(9-11)15-2/h3,5-6,9H,4,7-8,10,13H2,1-2H3
    • InChI Key: FNIMPJHHWTVWSJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CN(C)CCCN

Computed Properties

  • Exact Mass: 208.157563266Da
  • Monoisotopic Mass: 208.157563266Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.5Ų

N*1*-(3-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine Pricemore >>

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